Cas no 93963-96-3 (Sorbitan, monoacetate)
Sorbitan, monoacetate structure
Product Name:Sorbitan, monoacetate
CAS No:93963-96-3
MF:C8H14O6
MW:206.193163394928
CID:807229
PubChem ID:21301850
Update Time:2025-04-19
Sorbitan, monoacetate Chemical and Physical Properties
Names and Identifiers
-
- Sorbitan, monoacetate
- [(1R)-1-[(2S,3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl] acetate
- NS00039808
- EINECS 300-842-1
- 93963-96-3
- Sorbitan,monoacetate
- DTXSID70239981
- SCHEMBL6263853
-
- Inchi: 1S/C8H14O6/c1-4(10)14-6(2-9)8-7(12)5(11)3-13-8/h5-9,11-12H,2-3H2,1H3/t5-,6+,7+,8+/m0/s1
- InChI Key: MLGREEGGYIPMSP-LXGUWJNJSA-N
- SMILES: O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(C)=O)O)O
Computed Properties
- Exact Mass: 206.07903816g/mol
- Monoisotopic Mass: 206.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 96.2Ų
Sorbitan, monoacetate Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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